Cas no 724740-71-0 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate
• CAS No: 724740-71-0
• MF: C₂₂H₂₁NO₆
• MW: 395.405246496201
• CID: 5554465
• Update Time: 2025-10-24

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4-oxo-4H-chromen-7-yl diethylcarbamate
• Carbamic acid, diethyl-, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-1-benzopyran-7-yl ester (9CI)
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate

• Inchi： 1S/C22H21NO6/c1-3-23(4-2)22(25)29-15-6-7-16-19(12-15)28-13-17(21(16)24)14-5-8-18-20(11-14)27-10-9-26-18/h5-8,11-13H,3-4,9-10H2,1-2H3
• InChI Key： OUMUYOFGPSQJMN-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=C3OCCOC3=C1)C2=O)(=O)N(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate: A Comprehensive Overview

The compound with CAS No. 724740-71-0, known as 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its complex structure and potential applications in drug development and agricultural chemistry. The benzodioxin and chromen moieties within its structure contribute to its unique properties, making it a subject of interest for researchers exploring novel therapeutic agents and bioactive compounds.

Recent studies have highlighted the anti-inflammatory and antitumor activities of this compound, suggesting its potential as a lead molecule for developing innovative pharmaceuticals. The N,N-diethylcarbamate group attached to the chromen ring enhances the compound's bioavailability and stability, which are critical factors in drug design. Researchers have also investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer progression.

In addition to its pharmacological applications, this compound has shown promise in agricultural settings as a potential pesticide or herbicide. Its ability to inhibit key enzymes in plant and insect metabolism makes it a candidate for developing eco-friendly agrochemicals. However, further research is required to assess its environmental impact and safety profile.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate involves a multi-step process that combines advanced organic synthesis techniques. The use of transition metal catalysts and stereo-selective reactions has enabled researchers to achieve high yields and purity levels. These advancements in synthetic methodology have paved the way for large-scale production of the compound for preclinical testing.

From a structural perspective, the molecule's benzodioxin ring contributes to its aromatic stability, while the chromen moiety introduces conjugation effects that influence its electronic properties. The presence of the N,N-diethylcarbamate group further modulates these properties, making the compound versatile in terms of functionalization and reactivity.

Emerging research has also explored the use of this compound as a building block for constructing more complex molecular architectures. Its modular design allows for easy substitution at various positions, enabling chemists to create derivatives with enhanced biological activity or specificity.

In conclusion, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxo-4H-chromen-7